Cas no 898414-16-9 (N'-(2-phenylethyl)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide)

• Product Name: N'-(2-phenylethyl)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide
• CAS No: 898414-16-9
• MF: C₂₃H₂₃N₃O₄S₂
• MW: 469.576422929764
• CID: 5482402
• Update Time: 2025-10-17

N'-(2-phenylethyl)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethyl)-N'-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)oxamide
• N'-(2-phenylethyl)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide

• Inchi： 1S/C23H23N3O4S2/c27-22(24-13-12-17-6-2-1-3-7-17)23(28)25-19-11-10-18-8-4-14-26(20(18)16-19)32(29,30)21-9-5-15-31-21/h1-3,5-7,9-11,15-16H,4,8,12-14H2,(H,24,27)(H,25,28)
• InChI Key： LRJYCSUJVUKIHZ-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)C(NC1=CC2=C(C=C1)CCCN2S(C1SC=CC=1)(=O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-phenylethyl)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide

Introduction to N'-(2-phenylethyl)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide (CAS No. 898414-16-9)

N'-(2-phenylethyl)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 898414-16-9, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric elements. The presence of both phenylethyl and thiophene-2-sulfonyl groups, along with the tetrahydroquinoline scaffold, suggests potential biological activities that are currently under extensive investigation.

The molecular structure of N'-(2-phenylethyl)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide is characterized by its complex and multifaceted architecture. The phenylethyl moiety is known to contribute to the lipophilicity and binding affinity of many pharmacological agents, while the thiophene-2-sulfonyl group introduces a polar and electron-withdrawing characteristic. This combination of features makes the compound an intriguing candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in tetrahydroquinoline derivatives due to their demonstrated efficacy in various therapeutic applications. The seven-membered ring system of the tetrahydroquinoline core is particularly noteworthy for its ability to interact with biological targets in a manner that can modulate cellular processes. The incorporation of the N'-ethylidenebis(amine) group further enhances the compound's potential to engage with biological receptors and enzymes.

The synthesis of N'-(2-phenylethyl)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the thiophene-2-sulfonyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this class of compounds.

The pharmacological profile of N'-(2-phenylethyl)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide is currently being evaluated through both in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits promising activity against several targets of interest in oncology and neurology. The ability of the molecule to cross the blood-brain barrier and interact with central nervous system receptors makes it a particularly attractive candidate for treating neurological disorders.

In addition to its potential therapeutic applications, N'-(2-phenylethyl)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide may also find utility in other areas of research. For instance, its unique structural features could make it a valuable tool for developing new imaging agents or probes for studying biological pathways. The compound's ability to modulate protein-protein interactions could also be exploited for creating novel biomimetic materials or catalysts.

The development of new synthetic routes for N'-(2-phenylethyl)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylethanediamide has been a focus of recent research efforts. By optimizing reaction conditions and exploring alternative synthetic strategies, scientists have been able to improve both the efficiency and scalability of production processes. These advancements are crucial for ensuring that sufficient quantities of the compound can be obtained for further preclinical and clinical studies.

The future prospects for N'-(2^{> phenylethyl>} ) -N'-1(t^{> thiophene>} ) -s^{> ul>} ) -t^{>etrahy> droqu>} ) -q^{> uinol>} ) -y^{> ethane>} diamide (CAS No.^{> 898414>} -16^{> 9) are exciting and multifaceted. As our understanding of biological systems continues to evolve, this compound will likely play an increasingly important role in both academic research and industrial applications.}